Cas no 1803739-41-4 (3,5-Bis(trifluoromethyl)-4-ethoxypyridine)

• Product Name: 3,5-Bis(trifluoromethyl)-4-ethoxypyridine
• CAS No: 1803739-41-4
• MF: C₉H₇F₆NO
• MW: 259.148403406143
• CID: 4908412
• Update Time: 2025-08-05

3,5-Bis(trifluoromethyl)-4-ethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-ethoxypyridine

• Inchi： 1S/C9H7F6NO/c1-2-17-7-5(8(10,11)12)3-16-4-6(7)9(13,14)15/h3-4H,2H2,1H3
• InChI Key： KKRMNUQZKMIDRM-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C(F)(F)F)C=1OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3
• Topological Polar Surface Area: 22.1

Additional information on 3,5-Bis(trifluoromethyl)-4-ethoxypyridine

3,5-Bis(trifluoromethyl)-4-ethoxypyridine: A Comprehensive Overview

The compound with CAS No. 1803739-41-4, known as 3,5-Bis(trifluoromethyl)-4-ethoxypyridine, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which combines pyridine ring with trifluoromethyl and ethoxy substituents. The trifluoromethyl groups at positions 3 and 5, along with the ethoxy group at position 4, confer distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical applications.

Recent studies have highlighted the potential of 3,5-Bis(trifluoromethyl)-4-ethoxypyridine in advanced materials development. Researchers have explored its role as a precursor in the synthesis of high-performance polymers and organic semiconductors. The compound's ability to undergo various substitution reactions has been extensively documented, enabling its use in the creation of tailored materials with specific electronic properties. For instance, its application in the development of flexible electronics has shown promise due to its excellent thermal stability and mechanical robustness.

In addition to its material science applications, 3,5-Bis(trifluoromethyl)-4-ethoxypyridine has also been investigated for its potential in pharmaceutical chemistry. The compound's unique structure allows for selective interactions with biological molecules, making it a candidate for drug delivery systems. Recent studies have demonstrated its ability to enhance the bioavailability of certain therapeutic agents by acting as a carrier molecule. This property has led to further research into its use in targeted drug delivery mechanisms.

The synthesis of 3,5-Bis(trifluoromethyl)-4-ethoxypyridine involves a multi-step process that requires precise control over reaction conditions. The key steps include the introduction of trifluoromethyl groups via electrophilic substitution and the subsequent installation of the ethoxy group through nucleophilic aromatic substitution. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for various industrial applications.

Moreover, the environmental impact of 3,5-Bis(trifluoromethyl)-4-ethoxypyridine has been a topic of recent interest. Studies have shown that while the compound exhibits high stability under normal conditions, it can undergo biodegradation under specific environmental stressors. This knowledge is crucial for assessing its long-term effects on ecosystems and guiding sustainable practices in its production and use.

In conclusion, 3,5-Bis(trifluoromethyl)-4-ethoxypyridine (CAS No. 1803739-41-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly important role in advancing technological innovations.